Cas no 478495-53-3 (MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]-)
478495-53-3 structure
Product Name:MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]-
CAS No:478495-53-3
MF:C16H17BrMg
MW:313.515184164047
MDL:MFCD07782464
CID:3462329
PubChem ID:91655730
Update Time:2025-04-21
MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]- Chemical and Physical Properties
Names and Identifiers
-
- MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]-
- 4-(4-tert-Butylphenyl)phenylmagnesium bromide, 0.25M 2-MeTHF
- 4'-tert-Butyl-4-biphenylmagnesium bromide, 0.50 M in THF
- 4'-tert-Butyl-4-biphenylmagnesium bromide, 0.50 M in 2-MeTHF
- MFCD07782464
- 478495-53-3
-
- MDL: MFCD07782464
- Inchi: 1S/C16H17.BrH.Mg/c1-16(2,3)15-11-9-14(10-12-15)13-7-5-4-6-8-13;;/h5-12H,1-3H3;1H;/q;;+1/p-1
- InChI Key: RAHKXQBFLHTPQS-UHFFFAOYSA-M
- SMILES: C(C1C=CC(C2C=CC([Mg]Br)=CC=2)=CC=1)(C)(C)C
Computed Properties
- Exact Mass: 312.03640Da
- Monoisotopic Mass: 312.03640Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB586929-50ml |
4'-tert-Butyl-4-biphenylmagnesium bromide, 0.50 M in 2-MeTHF; . |
478495-53-3 | 50ml |
€712.90 | 2024-07-24 | ||
| abcr | AB586929-100ml |
4'-tert-Butyl-4-biphenylmagnesium bromide, 0.50 M in 2-MeTHF; . |
478495-53-3 | 100ml |
€917.00 | 2024-07-24 | ||
| abcr | AB586930-50ml |
4'-tert-Butyl-4-biphenylmagnesium bromide, 0.50 M in THF; . |
478495-53-3 | 50ml |
€712.90 | 2024-07-24 | ||
| abcr | AB586930-100ml |
4'-tert-Butyl-4-biphenylmagnesium bromide, 0.50 M in THF; . |
478495-53-3 | 100ml |
€1022.30 | 2024-07-24 |
MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]- Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
478495-53-3 (MAGNESIUM, BROMO[4'-(1,1-DIMETHYLETHYL)[1,1'-BIPHENYL]-4-YL]-) Related Products
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